Cas no 3325-28-8 (1,1'-Biphenyl,4-[bis([1,1'-biphenyl]-4-yl)phenylsilyl]-)

• Product Name: 1,1'-Biphenyl,4-[bis([1,1'-biphenyl]-4-yl)phenylsilyl]-
• CAS No: 3325-28-8
• MF: C₄₂H₃₂Si
• MW: 564.788991928101
• CID: 317714
• PubChem ID: 233885
• Update Time: 2025-04-19

1,1'-Biphenyl,4-[bis([1,1'-biphenyl]-4-yl)phenylsilyl]- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,4-[bis([1,1'-biphenyl]-4-yl)phenylsilyl]-
• phenyl-tris(4-phenylphenyl)silane
• AC1L5R0X
• AC1Q1ILP
• AR-1L7079
• CTK4H0287
• NSC33026
• Silane, tris(4-biphenylyl)phenyl-
• tribiphenyl-4-yl(phenyl)silane
• tris-biphenyl-4-yl-phenyl-silane
• Tri(4-biphenylyl)(phenyl)silane
• Silane, tris (4-biphenylyl)phenyl-
• C42H32Si
• TRI([1,1'-BIPHENYL]-4-YL)(PHENYL)SILANE
• F70777
• NSC-33026
• 3325-28-8
• tris-(biphenyl-4-yl)-phenyl-silane
• DTXSID90283704
• SY333426

• Inchi： 1S/C42H32Si/c1-5-13-33(14-6-1)36-21-27-40(28-22-36)43(39-19-11-4-12-20-39,41-29-23-37(24-30-41)34-15-7-2-8-16-34)42-31-25-38(26-32-42)35-17-9-3-10-18-35/h1-32H
• InChI Key： KEENTXXIHKRNEE-UHFFFAOYSA-N
• SMILES： [Si](C1C=CC=CC=1)(C1C=CC(C2C=CC=CC=2)=CC=1)(C1C=CC(C2C=CC=CC=2)=CC=1)C1C=CC(C2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 564.22746
• Monoisotopic Mass: 564.227
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 43
• Rotatable Bond Count: 7
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.17
• Boiling Point: 677.5°Cat760mmHg
• Flash Point: 351.5°C
• Refractive Index: 1.693
• PSA: 0
• LogP: 8.06500